Cas no 2229506-84-5 ((2-bromo-3-methoxyphenyl)methanethiol)

• Product Name: (2-bromo-3-methoxyphenyl)methanethiol
• CAS No: 2229506-84-5
• MF: C₈H₉BrOS
• MW: 233.125460386276
• CID: 6083024
• PubChem ID: 165669023
• Update Time: 2025-07-19

(2-bromo-3-methoxyphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (2-bromo-3-methoxyphenyl)methanethiol
• EN300-1922517
• 2229506-84-5

• Inchi： 1S/C8H9BrOS/c1-10-7-4-2-3-6(5-11)8(7)9/h2-4,11H,5H2,1H3
• InChI Key： HGZDOVYUWFFCMG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CS)OC

Computed Properties

• Exact Mass: 231.95575g/mol
• Monoisotopic Mass: 231.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 10.2Ų

Additional information on (2-bromo-3-methoxyphenyl)methanethiol

Introduction to (2-bromo-3-methoxyphenyl)methanethiol (CAS No. 2229506-84-5)

(2-bromo-3-methoxyphenyl)methanethiol) is a specialized organic compound with the chemical formula C₈H₇BrOS. This compound, identified by its CAS number 2229506-84-5, has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis due to its unique structural and functional properties. The presence of both bromine and methoxy substituents on the phenyl ring, coupled with the thiol group, makes it a versatile intermediate in the development of various bioactive molecules.

The compound's structure is characterized by a benzene ring substituted at the 2-position with a bromine atom and at the 3-position with a methoxy group. The methanethiol moiety, attached to the benzene ring, introduces a reactive thiol group (-SH) that can participate in diverse chemical reactions, including nucleophilic substitutions, disulfide bond formations, and metal coordination. These features make (2-bromo-3-methoxyphenyl)methanethiol a valuable building block for synthesizing more complex molecules with potential pharmaceutical applications.

In recent years, there has been growing interest in exploring the therapeutic potential of thiophenolic compounds. The thiol group in (2-bromo-3-methoxyphenyl)methanethiol is particularly noteworthy, as it can engage in redox reactions and interact with biological targets in ways that other functional groups may not. This has led to its investigation in various contexts, including antimicrobial agents, anti-inflammatory drugs, and even neuroprotective compounds.

One of the most compelling areas of research involving (2-bromo-3-methoxyphenyl)methanethiol is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically target and inhibit certain kinases, researchers aim to develop novel therapeutic strategies. The bromine and methoxy substituents on the phenyl ring provide handles for further functionalization, allowing chemists to tailor the properties of the resulting inhibitors precisely.

Recent studies have highlighted the compound's utility in generating small-molecule probes for biochemical studies. For instance, researchers have employed (2-bromo-3-methoxyphenyl)methanethiol to develop tools that can modulate protein-protein interactions or track cellular processes. The reactivity of the thiol group enables covalent labeling techniques, which are invaluable for understanding complex biological systems at the molecular level.

The synthesis of (2-bromo-3-methoxyphenyl)methanethiol itself is an intriguing challenge that has prompted innovation in synthetic methodology. Traditional approaches often involve multi-step sequences involving halogenation and methylation reactions on precursor aromatic compounds. However, advances in catalytic processes have allowed for more efficient routes to this intermediate. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce both bromine and methoxy groups selectively onto different positions of the benzene ring.

The compound's stability under various conditions is another critical factor that influences its practical applications. While thiols are generally sensitive to oxidation, protective strategies such as buffering at neutral pH or using inert atmospheres can enhance their longevity during synthetic or analytical procedures. This stability ensures that (2-bromo-3-methoxyphenyl)methanethiol remains a reliable reagent in both laboratory-scale experiments and industrial processes.

From a computational chemistry perspective, modeling studies have been instrumental in understanding how (2-bromo-3-methoxyphenyl)methanethiol interacts with biological targets. Molecular docking simulations can predict binding affinities and identify key residues involved in these interactions. Such insights are crucial for designing derivatives with improved potency or selectivity. Additionally, quantum mechanical calculations have provided detailed mechanistic insights into reactions involving this compound, aiding chemists in optimizing synthetic routes.

The growing body of literature on (2-bromo-3-methoxyphenyl)methanethiol underscores its significance as a versatile intermediate in medicinal chemistry. As research continues to uncover new applications for this compound, its role is likely to expand further into drug discovery and development pipelines. The combination of structural features—bromine substitution, methoxy group presence, and thiol functionality—makes it uniquely suited for addressing complex biological challenges.

In conclusion, (2-bromo-3-methoxyphenyl)methanethiol (CAS No. 2229506-84-5) represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural attributes and reactivity profile offer numerous opportunities for developing innovative therapeutic agents. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, this compound is poised to play an increasingly important role in future research endeavors.